Cas no 527751-17-3 (Cyclobutanecarboxylic acid, 2,2-dimethyl-3-oxo-, methyl ester, (1S)-(9CI))
527751-17-3 structure
Product Name:Cyclobutanecarboxylic acid, 2,2-dimethyl-3-oxo-, methyl ester, (1S)-(9CI)
CAS No:527751-17-3
MF:C8H12O3
MW:156.179082870483
CID:2675272
PubChem ID:11298098
Update Time:2025-04-21
Cyclobutanecarboxylic acid, 2,2-dimethyl-3-oxo-, methyl ester, (1S)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- Cyclobutanecarboxylic acid, 2,2-dimethyl-3-oxo-, methyl ester, (1S)- (9CI)
- Methyl (1S)-2,2-dimethyl-3-oxocyclobutanecarboxylate
- 527751-17-3
- DTXSID501219908
- Cyclobutanecarboxylic acid, 2,2-dimethyl-3-oxo-, methyl ester, (1S)-
- Methyl (S)-2,2-dimethyl-3-oxocyclobutane-1-carboxylate
- METHYL (1S)-2,2-DIMETHYL-3-OXOCYCLOBUTANE-1-CARBOXYLATE
- Cyclobutanecarboxylic acid, 2,2-dimethyl-3-oxo-, methyl ester, (1S)-(9CI)
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- Inchi: 1S/C8H12O3/c1-8(2)5(4-6(8)9)7(10)11-3/h5H,4H2,1-3H3/t5-/m1/s1
- InChI Key: GYEUKBYFWMJNSM-RXMQYKEDSA-N
- SMILES: O=C1C[C@H](C(=O)OC)C1(C)C
Computed Properties
- Exact Mass: 156.078644241Da
- Monoisotopic Mass: 156.078644241Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 43.4Ų
Cyclobutanecarboxylic acid, 2,2-dimethyl-3-oxo-, methyl ester, (1S)-(9CI) Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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